Cas no 1417200-36-2 (4-Bromo-3-formylphenylboronic acid pinacol ester)

• Product Name: 4-Bromo-3-formylphenylboronic acid pinacol ester
• CAS No: 1417200-36-2
• MF: C₁₃H₁₆BBrO₃
• MW: 310.979343414307
• MDL: MFCD28147940
• CID: 4936903
• Update Time: 2026-02-27

4-Bromo-3-formylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-formylphenylboronic acid pinacol ester
• 2-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• (4-BROMO-3-FORMYLPHENYL)BORONIC ACID PINACOL ESTER

• MDL： MFCD28147940
• Inchi： 1S/C13H16BBrO3/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(15)9(7-10)8-16/h5-8H,1-4H3
• InChI Key： GHLAMZGDVNZKEY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Topological Polar Surface Area: 35.5

Additional information on 4-Bromo-3-formylphenylboronic acid pinacol ester

4-Bromo-3-formylphenylboronic Acid Pinacol Ester (CAS 1417200-36-2): A Versatile Building Block in Organic Synthesis

4-Bromo-3-formylphenylboronic acid pinacol ester (CAS 1417200-36-2) is a highly valuable boronic acid derivative widely used in modern organic synthesis. This compound combines the reactivity of a bromo-substituted aromatic ring, an aldehyde functional group, and a protected boronic acid moiety, making it an exceptionally versatile intermediate for pharmaceutical development and materials science applications.

The molecular structure of 4-bromo-3-formylphenylboronic acid pinacol ester features three distinct reactive sites that enable diverse chemical transformations. The pinacol boronic ester group provides stability while maintaining the crucial reactivity needed for Suzuki-Miyaura cross-coupling reactions, one of the most important carbon-carbon bond forming processes in medicinal chemistry. Researchers particularly value this compound for its ability to participate in sequential cross-coupling and condensation reactions.

In pharmaceutical research, CAS 1417200-36-2 serves as a key building block for creating complex molecular architectures. The presence of both bromo and formyl substituents on the aromatic ring allows for orthogonal reactivity patterns, enabling the construction of diverse heterocyclic systems. Recent studies highlight its application in developing kinase inhibitors and other targeted therapies, addressing the growing demand for precision medicine compounds in oncology and autoimmune disease treatment.

The materials science field has also embraced 4-bromo-3-formylphenylboronic acid pinacol ester for designing advanced organic electronic materials. Its molecular structure facilitates the creation of conjugated systems essential for organic light-emitting diodes (OLEDs) and organic photovoltaics. As the push for sustainable energy solutions intensifies, researchers are exploring this compound's potential in next-generation energy storage materials and molecular sensors.

From a synthetic chemistry perspective, the pinacol boronic ester protection in CAS 1417200-36-2 offers significant advantages. This protecting group enhances the compound's stability against moisture and oxygen while remaining readily convertible to the free boronic acid when needed. The combination of air stability and controlled reactivity makes this derivative particularly valuable for industrial-scale applications where handling and storage conditions are critical considerations.

Recent advances in flow chemistry and continuous manufacturing have created new opportunities for utilizing 4-bromo-3-formylphenylboronic acid pinacol ester in automated synthesis platforms. Its well-defined reactivity profile makes it suitable for incorporation into high-throughput screening systems and combinatorial chemistry approaches, addressing the pharmaceutical industry's need for rapid compound library generation.

The global market for specialty boronic acid derivatives like CAS 1417200-36-2 continues to expand, driven by increasing demand from both pharmaceutical and materials science sectors. Quality control specifications typically require ≥95% purity by HPLC, with particular attention to moisture content and residual solvents that might affect subsequent reactions. Proper storage under inert atmosphere at low temperatures ensures optimal shelf life and performance.

Environmental considerations in chemical synthesis have led to improved protocols for handling 4-bromo-3-formylphenylboronic acid pinacol ester. Modern green chemistry approaches emphasize atom economy and waste minimization when incorporating this intermediate into synthetic pathways. The development of water-tolerant coupling conditions has further enhanced the sustainability profile of processes utilizing this valuable building block.

Analytical characterization of 4-bromo-3-formylphenylboronic acid pinacol ester typically involves a combination of 1H NMR, 13C NMR, mass spectrometry, and Fourier-transform infrared spectroscopy (FTIR). These techniques confirm both the identity and purity of the material, with particular attention to the characteristic signals from the aldehyde proton (9-10 ppm in 1H NMR) and the boronic ester moiety (distinctive pattern in 13C NMR).

As synthetic methodologies continue to evolve, CAS 1417200-36-2 maintains its position as a crucial intermediate for accessing complex molecular structures. The compound's unique combination of functional groups enables divergent synthesis strategies, allowing researchers to efficiently explore chemical space in drug discovery programs. Future applications may include its use in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, representing exciting frontiers in medicinal chemistry.

The growing importance of 4-bromo-3-formylphenylboronic acid pinacol ester in academic and industrial research underscores the need for reliable synthetic protocols and characterization data. Recent publications have focused on optimizing its preparation from commercially available starting materials, with emphasis on yield improvement and process safety. These developments ensure consistent access to high-quality material for the scientific community.

In conclusion, 4-bromo-3-formylphenylboronic acid pinacol ester (CAS 1417200-36-2) represents a prime example of how carefully designed molecular building blocks can enable innovation across multiple scientific disciplines. Its balanced reactivity profile, stability characteristics, and versatile applications make it an indispensable tool for researchers working at the forefront of organic synthesis, medicinal chemistry, and materials science.